Cas no 92174-21-5 (4-4-(Methacryloyloxy)butoxybenzenecarboxylic acid)

• Product Name: 4-4-(Methacryloyloxy)butoxybenzenecarboxylic acid
• CAS No: 92174-21-5
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 754344
• PubChem ID: 3720135
• Update Time: 2025-04-19

4-4-(Methacryloyloxy)butoxybenzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-[(2-methyl-1-oxo-2-propenyl)oxy]butoxy]-
• 4-[4-(2-methylprop-2-enoyloxy)butoxy]benzoic acid
• 4-[4-(methacryloyloxy)butoxy]benzenecarboxylic acid
• 4-(4-methacryloxybutoxy)benzoic acid
• AKOS005080919
• KJWAXBUYXXCQOC-UHFFFAOYSA-N
• DTXSID50395493
• MFCD01568864
• 4-{4-[(2-METHYLPROP-2-ENOYL)OXY]BUTOXY}BENZOICACID
• 12N-120
• 92174-21-5
• 4-{4-[(2-METHYLPROP-2-ENOYL)OXY]BUTOXY}BENZOIC ACID
• SCHEMBL2034725
• 4-(4'-methacryloxybutoxy)benzoic acid
• 4-4-(Methacryloyloxy)butoxybenzenecarboxylic acid

• Inchi： 1S/C15H18O5/c1-11(2)15(18)20-10-4-3-9-19-13-7-5-12(6-8-13)14(16)17/h5-8H,1,3-4,9-10H2,2H3,(H,16,17)
• InChI Key： KJWAXBUYXXCQOC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 278.115
• Monoisotopic Mass: 278.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 435.3±25.0 °C at 760 mmHg
• Flash Point: 158.8±16.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-4-(Methacryloyloxy)butoxybenzenecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)